7-methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenyl-2H-chromen-2-one

Specification

• Molecular Formula: C23H14F3NO5
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 7-methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenylchromen-2-one
• Standard InChI: InChI=1S/C23H14F3NO5/c1-13-9-19(31-18-8-7-15(23(24,25)26)11-17(18)27(29)30)22-16(14-5-3-2-4-6-14)12-21(28)32-20(22)10-13/h2-12H,1H3
• Standard InChI Key: NWUWGEBQGNZPTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OC4=C(C=C(C=C4)C(F)(F)F)[N+](=O)[O-]

Introduction

7-Methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenyl-2H-chromen-2-one is a synthetic compound belonging to the class of coumarins. It features a complex structure that includes a chromenone moiety and various functional groups such as a 7-methyl group, a 5-phenyl substituent, and a 2-nitro-4-(trifluoromethyl)phenoxy group. These structural elements contribute to its potential biological activities and applications in medicinal chemistry.

Structural Characteristics

The compound's structure is characterized by its chromenone backbone, which is a common feature of coumarins. The presence of a trifluoromethyl group and a nitro group enhances its chemical reactivity and potential biological activity. The phenyl substituent at position 4 further adds to its structural diversity.

Structural Feature	Description
Chromenone Moiety	Core structure of coumarins
7-Methyl Group	Alkyl substitution at position 7
5-Phenyl Substituent	Aromatic ring at position 5
2-Nitro-4-(Trifluoromethyl)Phenoxy Group	Electron-withdrawing groups enhancing reactivity

Synthesis

The synthesis of 7-methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenyl-2H-chromen-2-one typically involves multi-step reactions. These processes often require specific reagents to achieve the desired structural features. The synthesis is documented in scientific literature, highlighting its relevance in research.

Biological Activities

Coumarin derivatives, including this compound, exhibit a range of biological activities. These include potential applications in pharmaceuticals due to their ability to interact with biological targets. Experimental studies are necessary to quantify binding affinities and assess biological activity through in vitro assays.

Biological Activity	Potential Applications
Anticoagulant	Pharmaceutical industry
Antioxidant	Cosmetics and food industry
Anti-inflammatory	Pharmaceutical industry

Comparison with Similar Compounds

Several compounds share structural characteristics with 7-methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenyl-2H-chromen-2-one. Notable examples include:

Compound Name	Structural Features	Unique Aspects
6-Methylcoumarin	Simple methyl-substituted coumarin	Known for fluorescence properties
7-Hydroxycoumarin	Hydroxyl group at position 7	Exhibits strong anticoagulant activity
5-Methoxycoumarin	Methoxy group at position 5	Demonstrates significant antioxidant properties
7-Acetoxycoumarin	Acetoxy group at position 7	Used in studies for anti-inflammatory effects

The uniqueness of 7-methyl-5-[2-nitro-4-(trifluoromethyl)phenoxy]-4-phenyl-2H-chromen-2-one lies in its trifluoromethyl substitution and the specific combination of functional groups, which may enhance its biological activity compared to similar compounds.

Research Findings and Applications

Research on this compound focuses on its potential applications in medicinal chemistry. Interaction studies could explore its effects on various biological pathways, making it a promising lead compound for drug development.

Application Area	Potential Use
Pharmaceutical Industry	Drug development targeting specific biological pathways
Medicinal Chemistry	Lead compound for research into biological activities